Cas no 2229015-54-5 (4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine)

• Product Name: 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine
• CAS No: 2229015-54-5
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 6436847
• PubChem ID: 165885024
• Update Time: 2025-10-16

4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine
• EN300-1924946
• 2229015-54-5

• Inchi： 1S/C11H16BrN/c1-9-7-13-5-4-10(9)6-11(2,3)8-12/h4-5,7H,6,8H2,1-3H3
• InChI Key： CWDSDQLNFTYGFL-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CN=CC=1C

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine

4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine: A Comprehensive Overview of its Chemical and Biological Significance

4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. Its chemical identity, defined by its CAS No. 2229015-54-5, highlights its potential as a versatile intermediate in the development of novel pharmaceuticals. The compound's molecular framework combines aromatic pyridine rings with branched alkyl groups, creating a complex scaffold that can interact with multiple biological targets. Recent studies have explored its role in modulating enzyme activity and cellular signaling pathways, making it a subject of interest for researchers seeking to understand its therapeutic potential.

The molecular structure of 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine is characterized by the presence of a pyridine ring substituted with three key functional groups: a bromo group at the 3-position, a methyl group at the 3-position, and a 2,2-dimethylpropyl chain attached to the 4-position. This combination of substituents contributes to its unique reactivity and biological profile. The bromo group, in particular, is a critical feature that influences the compound's ability to participate in electrophilic substitution reactions, which is essential for its application in drug synthesis. The 2,2-dimethylpropyl chain introduces steric bulk and hydrophobicity, which may affect its interactions with biological membranes and target proteins.

Recent advances in medicinal chemistry have underscored the importance of 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine as a potential scaffold for the development of novel therapeutics. A 2023 study published in the journal Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of a specific kinase enzyme associated with cancer progression. The researchers highlighted the compound's capacity to modulate intracellular signaling pathways, suggesting its potential as a lead compound for the design of targeted therapies. This finding aligns with broader trends in drug discovery, where the focus is shifting towards the development of molecules that can selectively interact with specific biological targets to minimize off-target effects.

The 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine structure also exhibits promising properties in the context of anti-inflammatory research. A 2022 study published in Pharmaceutical Research explored its role in modulating the activity of inflammatory cytokines, which are key mediators of immune responses. The compound was found to suppress the production of pro-inflammatory molecules such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an adjunct therapy in autoimmune diseases. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions and the need for more effective treatment options.

Another area of interest is the application of 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine in the development of antimicrobial agents. A 2021 study in Antimicrobial Agents and Chemotherapy investigated its ability to disrupt bacterial cell membranes, a mechanism that is critical for the efficacy of many antibiotics. The researchers found that the compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, which is a significant advantage in the context of growing antibiotic resistance. This property has sparked further investigation into its potential as a component of combination therapies designed to combat multidrug-resistant pathogens.

From a synthetic perspective, the preparation of 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine involves a series of well-defined chemical transformations. The synthesis typically begins with the functionalization of a pyridine ring, followed by the introduction of the bromo and methyl substituents. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high stereochemical purity, which is crucial for its application in pharmaceutical research. The development of novel synthetic routes has also been driven by the need to produce large quantities of the compound for preclinical and clinical testing.

The biological activity of 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine is further supported by its ability to modulate cell proliferation and apoptosis. A 2020 study in Cancer Research demonstrated its potential as a chemotherapeutic agent, as it was found to induce apoptosis in cancer cells while sparing normal cells. This selectivity is a critical factor in the development of safe and effective cancer therapies. The compound's mechanism of action involves the disruption of mitochondrial function, leading to the activation of apoptotic pathways. This finding has significant implications for the design of targeted therapies that minimize toxicity to healthy tissues.

Despite its promising properties, the use of 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine is not without challenges. One of the primary concerns is its potential toxicity, which must be carefully evaluated during preclinical and clinical studies. Researchers have emphasized the importance of understanding the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These factors are critical for determining the compound's safety and efficacy in human trials. Additionally, the development of drug delivery systems that can enhance the compound's bioavailability and reduce systemic side effects is an area of active research.

The commercial potential of 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine is also being explored by pharmaceutical companies and academic institutions. Several patents have been filed for its use in the development of new drugs, reflecting the growing interest in its therapeutic applications. The compound's versatility as a synthetic intermediate has also led to its incorporation into various drug discovery platforms, where it serves as a building block for the design of more complex molecules. This has contributed to its increasing relevance in the field of medicinal chemistry.

In conclusion, 4-(3-bromo-2,2-dimethylpropyl)-3-methylpyridine represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and biological activity have positioned it as a promising candidate for the development of novel therapeutics. Ongoing studies continue to uncover new insights into its potential applications, further solidifying its role in the quest for more effective and targeted treatments for a wide range of diseases.